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Compound of Interest

Compound Name: Nevirapine-d8

Cat. No.: B15562385 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Nevirapine-d8. The following guidance is based on safety data for Nevirapine and general

protocols for managing cytotoxic and hazardous pharmaceutical compounds, as specific data

for the deuterated form is not readily available. It is imperative to consult your institution's

specific safety guidelines and local regulations before commencing any work.

Key Hazard Information
Nevirapine is classified as harmful if swallowed and presents a long-term hazard to aquatic life.

[1][2] Due to its biological activity, it should be handled with care to prevent exposure. The

deuterated form, Nevirapine-d8, is presumed to share these characteristics.
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Hazard Statement Classification Precautionary Measures

Harmful if swallowed Acute toxicity - oral 4

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling.[1][2]

Harmful to aquatic life with

long lasting effects
Aquatic Chronic 3

Avoid release to the

environment.[1]

May cause skin and eye

irritation

Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A)

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. Use only outdoors or in a

well-ventilated area.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary control measure to protect laboratory personnel from

exposure.[3] All PPE should be selected based on a thorough risk assessment.[4]
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Task Recommended PPE

Handling unopened containers - Single pair of nitrile gloves

Weighing and preparing solutions (in a

ventilated enclosure)

- Double pair of chemotherapy-rated gloves

(ASTM D6978)[5] - Disposable, back-fastening

gown made of low-permeability fabric[5] - Safety

glasses with side shields or goggles[6] -

Surgical mask

Administering the compound

- Double pair of chemotherapy-rated gloves[3] -

Disposable gown[3] - Eye and face protection

(face shield preferred if splashing is a risk)[3]

Handling waste and cleaning spills

- Industrial thickness gloves (>0.45mm)[7] -

Disposable gown - Safety glasses or goggles -

Plastic apron[7] - Respiratory protection (e.g.,

N95) may be required for large spills or

aerosols[8]

Operational and Disposal Plans
A structured approach to handling and disposal is essential to minimize risk. The following step-

by-step guidance outlines the key procedural stages.

Experimental Workflow: Safe Handling of Nevirapine-d8
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Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Weigh Nevirapine-d8 in a Ventilated Balance Enclosure

Dissolve in a Certified Chemical Fume Hood

Administer Compound to System

Decontaminate Surfaces

Dispose of Solid Waste in Labeled Hazardous Waste Container Dispose of Liquid Waste in Labeled Hazardous Waste Container Dispose of Contaminated PPE as Hazardous Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Nevirapine-d8.
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Nevirapine-d8 in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents.[1][2] The product should be stored

in a freezer to maintain quality.[2]

Preparation of Solutions:

All manipulations of solid Nevirapine-d8 should be conducted in a ventilated enclosure,

such as a powder containment hood or a Class I biological safety cabinet, to prevent

inhalation of the powder.

When preparing solutions, work within a certified chemical fume hood.

Wear the appropriate PPE as detailed in the table above. Double gloving is recommended.

[3]

Administration:

Use Luer-lock fittings and closed systems where possible to minimize the risk of leakage

and aerosol generation during administration.[3]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation:

All solid waste contaminated with Nevirapine-d8, including weighing papers, pipette tips,

and contaminated PPE, must be collected in a designated, clearly labeled hazardous

waste container.[1] Do not mix with other waste streams unless permitted by institutional

guidelines.[1]
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All liquid waste containing Nevirapine-d8 should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Containerization and Storage:

Waste containers must be made of a compatible material, be leak-proof, and kept securely

closed when not in use.[1]

Label containers with "Hazardous Waste," the chemical name "Nevirapine-d8," and any

other information required by your institution and local regulations.[1]

Store waste containers in a designated, secure area away from general laboratory traffic.

[1]

Final Disposal:

The recommended method for the disposal of Nevirapine is high-temperature incineration

at an approved facility.[1] This is the preferred method for cytotoxic and other

pharmaceutical wastes to ensure complete destruction.[1]

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of Nevirapine-d8 down the drain or in the regular trash.[1]

Spill Management
In the event of a spill, prompt and correct action is necessary to mitigate exposure and

contamination.

Evacuate and Secure the Area:

Alert others in the vicinity and restrict access to the spill area.

Don Appropriate PPE:

Wear the PPE designated for cleaning spills (see table above).

Contain and Clean the Spill:
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For solid spills, gently cover with a damp cloth or absorbent paper to avoid raising dust.

Carefully scoop the material into a hazardous waste container.

For liquid spills, absorb with an inert material (e.g., spill pads, vermiculite) and place it in

the hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent, and dispose of all

cleaning materials as hazardous waste.

Reporting:

Report all spills to your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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